Tungsten pentachloride
Overview
Description
Tungsten pentachloride is a useful research compound. Its molecular formula is WCl5 and its molecular weight is 361.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity
Tungsten pentachloride (WCl₅) is a chemical compound with significant industrial applications, particularly in the synthesis of other tungsten compounds and as a catalyst in various chemical reactions. Despite its industrial relevance, the biological activity of this compound has not been extensively studied. This article aims to compile existing knowledge on its biological activity, focusing on toxicity, potential therapeutic uses, and any relevant case studies.
- Molecular Formula : WCl₅
- Molecular Weight : 361.11 g/mol
- Appearance : Solid, typically described as a black or dark red dust .
Toxicity and Safety
This compound is classified as a hazardous material. Its toxicity profile indicates that it can cause severe irritation to the skin, eyes, and respiratory tract upon exposure. The compound releases chlorine gas upon hydrolysis, which poses additional risks. Safety data sheets recommend using personal protective equipment (PPE) when handling this compound.
Toxicological Data
| Endpoint | Value |
|---|---|
| LD50 (oral, rat) | Not established |
| Skin irritation | Severe |
| Eye irritation | Severe |
| Inhalation toxicity | Respiratory tract irritant |
Case Study 1: Industrial Exposure
A case study involving workers at a facility using this compound highlighted respiratory issues and skin irritations attributed to exposure during manufacturing processes. Monitoring and safety protocols were recommended to mitigate these risks.
Case Study 2: Environmental Impact
Research conducted on the environmental impact of tungsten compounds indicated that this compound could potentially contaminate water sources through industrial runoff. The ecological effects of such contamination remain under-researched but raise concerns about aquatic toxicity.
Synthesis and Purification
Recent advancements in synthesizing high-purity this compound have improved its safety profile and yield. Methods utilizing high-purity tungsten hexachloride and specific reducing agents have been developed to produce WCl₅ with minimal impurities . This enhancement is crucial for both industrial applications and safety considerations.
Synthesis Method Overview
| Step | Description |
|---|---|
| Starting Material | Tungsten hexachloride |
| Reducing Agents | Bi, Hg, Sb, Ti, Al, P, As |
| Conditions | Heated in inert atmosphere at controlled pressures |
| Purification | Vacuum distillation followed by sublimation |
Scientific Research Applications
Synthesis of Tungsten Pentachloride
This compound can be synthesized from tungsten hexachloride (WCl₆) using various reducing agents such as bismuth (Bi), mercury (Hg), antimony (Sb), titanium (Ti), aluminum (Al), phosphorus (P), and arsenic (As). Recent advancements in synthesis methods focus on achieving high purity and yield while minimizing impurities.
Key Synthesis Method:
- A common method involves mixing tungsten hexachloride with a reducing agent in an inert atmosphere at specific molar ratios, followed by heating to induce reduction. The mixture is then subjected to sublimation purification to obtain high-purity this compound with minimal impurities .
Properties of this compound
This compound is characterized by:
- High Vapor Pressure: This property makes it suitable for chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes, allowing for uniform film deposition .
- Solubility: It is soluble in many solvents, enhancing its utility as a catalyst in various chemical reactions .
Electronic Materials
This compound is increasingly used in the semiconductor industry as a precursor for thin film deposition. Its high vapor pressure facilitates the deposition of tungsten films on substrates through CVD techniques.
| Application | Description |
|---|---|
| CVD Precursor | Utilized for depositing tungsten films in semiconductor manufacturing. |
| ALD Processes | Preferred for its ability to achieve uniform coverage on complex geometries. |
Catalysis
WCl₅ serves as an effective catalyst in organic synthesis, particularly in reactions involving the activation of N-H bonds. It has been shown to facilitate the formation of various organic compounds through its reactivity with ureas and other nitrogen-containing compounds .
| Catalyst Application | Reaction Type |
|---|---|
| Organic Synthesis | N-H bond activation and functionalization reactions. |
| Chemical Synthesis | Used in synthesizing functional chemicals and other tungsten compounds. |
Chemical Synthesis
The compound acts as a raw material for synthesizing other tungsten-based chemicals and materials. Its ability to form complexes with organic ligands enhances its versatility in chemical reactions .
Case Studies
Case Study 1: Electronic Materials
A study demonstrated the effectiveness of this compound as a precursor for depositing tungsten films on high-aspect-ratio structures. The results indicated superior step coverage compared to traditional materials, making WCl₅ a preferred choice for advanced semiconductor applications .
Case Study 2: Catalytic Activity
Research highlighted the catalytic properties of this compound in the activation of ureas, leading to the formation of various nitrogen-containing compounds. The study reported yields ranging from 40-66%, showcasing its potential in organic synthesis .
Properties
IUPAC Name |
pentachlorotungsten |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/5ClH.W/h5*1H;/q;;;;;+5/p-5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIDQNNDDTXUPAN-UHFFFAOYSA-I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Cl[W](Cl)(Cl)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
WCl5, Cl5W |
Source
|
| Record name | tungsten(V) chloride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Tungsten(V)_chloride | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90158867 |
Source
|
| Record name | Tungsten pentachloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90158867 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
361.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
13470-14-9 |
Source
|
| Record name | Tungsten chloride (WCl5) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13470-14-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tungsten pentachloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013470149 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tungsten pentachloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90158867 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tungsten pentachloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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